Cas no 872022-66-7 (2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide)

• Product Name: 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide
• CAS No: 872022-66-7
• MF: C₁₉H₁₅ClN₄OS
• MW: 382.866601228714
• CID: 6119899
• PubChem ID: 16260561
• Update Time: 2025-10-17

2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680932
• AKOS034521653
• HMS1743M21
• Z66291909
• 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide
• 872022-66-7

• Inchi： 1S/C19H15ClN4OS/c20-15-5-4-8-17(13-15)24-12-10-22-19(24)26-14-18(25)23(11-9-21)16-6-2-1-3-7-16/h1-8,10,12-13H,11,14H2
• InChI Key： FHJOCUOREQUGAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=CN=C1SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 382.0655100g/mol
• Monoisotopic Mass: 382.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide

Research Brief on 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide (CAS: 872022-66-7)

Recent studies on the compound 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide (CAS: 872022-66-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole and sulfanylacetamide scaffold, has garnered attention due to its promising biological activities, particularly in modulating specific enzymatic pathways relevant to disease states.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with target proteins. Preliminary in vitro studies indicate that 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide exhibits inhibitory effects on key enzymes involved in inflammatory and proliferative pathways. These findings suggest its potential application in treating conditions such as chronic inflammation and certain cancers.

Structural-activity relationship (SAR) analyses have further refined our understanding of the compound's pharmacophore. The presence of the 3-chlorophenyl and cyanomethyl groups appears critical for its bioactivity, with modifications to these moieties significantly altering potency and selectivity. Computational modeling studies have supported these observations, providing insights into the binding interactions at atomic resolution.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide, addressing previous challenges in yield and purity. These improvements are crucial for advancing the compound into preclinical development stages, where consistent and high-quality material is essential for reliable data generation.

Looking ahead, researchers are focusing on in vivo evaluations to assess the compound's pharmacokinetic profile and therapeutic efficacy in animal models. Additionally, efforts are underway to explore its potential in combination therapies, particularly with existing drugs where synergistic effects might enhance treatment outcomes. The continued investigation of 2-{[1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(cyanomethyl)-N-phenylacetamide represents a promising avenue for developing new therapeutic options in precision medicine.